Cas no 87846-94-4 (5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester)

5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester is a versatile organic compound with significant applications in the pharmaceutical and agrochemical industries. This compound offers enhanced stability and solubility, facilitating efficient synthesis and formulation processes. Its unique chlorinated pyrimidine structure contributes to its distinct reactivity, making it a valuable intermediate for the development of novel drugs and agrochemicals.

5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester structure

87846-94-4 structure

Product Name:5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester

CAS No:87846-94-4

MF:C₆H₃Cl₃N₂O₂

MW:241.459218263626

CID:651642

PubChem ID:13264362

Update Time:2025-07-30

5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester
- methyl 2,4,6-trichloropyrimidine-5-carboxylate
- 2,4,6-Trichloro-5-pyrimidinecarboxylic acid methyl ester
- Methyl 2,4,6-trichloro-5-pyrimidinecarboxylate
- SB60031
- DTXSID10532968
- AKOS025401756
- SCHEMBL11481688
- DB-360648
- methyl2,4,6-trichloropyrimidine-5-carboxylate
- AC-25275
- 87846-94-4
- Inchi： 1S/C6H3Cl3N2O2/c1-13-5(12)2-3(7)10-6(9)11-4(2)8/h1H3
- InChI Key： QQYFJQHMJIBLKL-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=NC(Cl)=NC=1Cl)OC

Computed Properties

Exact Mass: 239.926010g/mol
Monoisotopic Mass: 239.926010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 52.1Å²

Experimental Properties

Density: 1.613

5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089004757-1g	Methyl 2,4,6-trichloropyrimidine-5-carboxylate	87846-94-4	97%	1g	$752.40	2023-08-31
Chemenu	CM527171-1g	Methyl 2,4,6-trichloropyrimidine-5-carboxylate	87846-94-4	97%	1g	$684	2023-02-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638036-1g	Methyl 2,4,6-trichloropyrimidine-5-carboxylate	87846-94-4	98%	1g	￥8772.00	2024-04-27
Crysdot LLC	CD11037066-1g	Methyl 2,4,6-trichloropyrimidine-5-carboxylate	87846-94-4	97%	1g	$842	2024-07-19